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Compound of Interest

Compound Name: Scandium chloride

CAS No.: 17775-46-1

Cat. No.: B1249158

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of scandium chloride, a versatile

inorganic compound with significant applications in materials science and organic synthesis.

This document details its chemical and physical properties, provides step-by-step experimental

protocols for its key applications, and illustrates relevant experimental workflows and catalytic

cycles.

Core Properties of Scandium Chloride
Scandium chloride is primarily available in two forms: anhydrous (ScCl₃) and hexahydrate

(ScCl₃·6H₂O). Both are white, crystalline solids that are highly soluble in water.[1] The

anhydrous form is particularly useful in moisture-sensitive applications such as organometallic

synthesis and the production of high-purity scandium metal.[1]

A summary of the key quantitative data for both forms of scandium chloride is presented in

the table below for easy comparison.
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Property
Anhydrous Scandium
Chloride (ScCl₃)

Scandium Chloride
Hexahydrate (ScCl₃·6H₂O)

Molecular Formula ScCl₃[2][3][4][5][6][7] ScCl₃·6H₂O[8][9][10][11]

CAS Number 10361-84-9[1][2][3][4][5][6][7] 20662-14-0[8][9][10][11]

Molar Mass 151.31 g/mol [1][3][5][6][7][12] 259.41 g/mol [8][9][10][11][13]

Appearance
Grayish-white crystalline

solid[1][12]
White crystalline powder[9][11]

Density 2.39 g/mL[1][3][14][15] Not readily available

Melting Point
960 °C (1760 °F; 1230 K)[1][3]

[12][14][15]
63 °C (decomposes)[1][9][11]

Solubility in Water Highly soluble[1] Highly soluble[1][9][11]

Experimental Protocols
This section provides detailed methodologies for key experiments involving scandium
chloride, relevant to researchers in materials science and organic chemistry.

Synthesis of Tris(tetrahydrofuran)scandium(III) Chloride
(ScCl₃(THF)₃)
The THF-soluble complex, ScCl₃(THF)₃, is a crucial precursor for the synthesis of various

organoscandium compounds.[12]

Materials:

Scandium(III) oxide (Sc₂O₃)

6 M Hydrochloric acid (HCl)

Thionyl chloride (SOCl₂)

Tetrahydrofuran (THF)
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Toluene

Hexanes

Procedure:

A 1-L round-bottomed flask equipped with a condenser is charged with 20.3 g of Sc₂O₃ and

300 mL of 6 M HCl.

The mixture is heated at reflux for 3 hours, during which the cloudy white suspension will

turn into a clear yellow solution.

The solvent is removed via rotary evaporation to yield ScCl₃(H₂O)₆ as a thick yellow oil.

A solution of 350 mL of SOCl₂ in 250 mL of THF is added dropwise to the oil over 2 hours.

Caution: This reaction is highly exothermic and evolves large quantities of HCl and SO₂ gas.

A white precipitate will form, which will then redissolve to give a clear yellow solution.

The reaction mixture is stirred at reflux for 16 hours.

The mixture is then hot filtered to remove any unreacted Sc₂O₃ and LiCl (if present as an

impurity).

The THF is removed from the filtrate under vacuum.

The resulting residue is sonicated for 10 minutes in 60 mL of hexanes and then filtered while

cold (-78 °C).

The isolated white solid is dried under vacuum for 6 hours to yield ScCl₃(THF)₃.

Preparation of Aluminum-Scandium (Al-Sc) Master Alloy
by Aluminothermic Reduction
Scandium is a potent grain refiner and strengthening agent for aluminum alloys. This protocol

details the laboratory-scale preparation of an Al-Sc master alloy.

Materials:
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Anhydrous scandium chloride (ScCl₃)

Aluminum (Al) powder or granules

Magnesium (Mg) turnings

Covering agent (e.g., a mixture of KCl and NaCl)

Refining agent

Slag cleaner

Equipment:

Vertical shaft furnace

Graphite crucible

Stirring apparatus

Inert gas supply (Argon)

Procedure:

Accurately weigh aluminum, magnesium, and anhydrous scandium chloride. A typical mass

ratio is m(Al):m(Mg):m(ScCl₃) = 10:1:1.5.[16]

Place the aluminum and magnesium into the graphite crucible and place it in the furnace.

Heat the furnace to approximately 750 °C under an argon atmosphere to melt the aluminum

and magnesium.

Once molten, stir the alloy and add an appropriate amount of covering agent.

Increase the temperature to the reduction temperature of 950 °C.[16]

Add the anhydrous scandium chloride molten salt to the Al-Mg alloy. To ensure good

contact, the molten salt can be pressed into the liquid alloy using a bell jar.[8]
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Stir the mixture at a constant speed (e.g., 8 rpm) for a reduction time of 40 minutes.[16]

After the reduction is complete, lower the temperature to the pouring temperature.

Add a refining agent and slag cleaner, stir, and remove the slag.

Cast the molten Al-Sc master alloy into an ingot.

Scandium Chloride Catalyzed Friedel-Crafts Acylation
(General Procedure)
Scandium chloride is an effective Lewis acid catalyst for Friedel-Crafts reactions.[1] This

general protocol can be adapted for various aromatic substrates.

Materials:

Anhydrous scandium chloride (ScCl₃)

Aromatic compound (e.g., anisole)

Acylating agent (e.g., acetyl chloride)

Anhydrous solvent (e.g., methylene chloride)

Saturated sodium bicarbonate solution

Anhydrous magnesium sulfate (MgSO₄)

Procedure:

In a round-bottomed flask equipped with an addition funnel and a reflux condenser under a

nitrogen atmosphere, suspend anhydrous scandium chloride in anhydrous methylene

chloride.

Cool the mixture to 0 °C in an ice bath.

Add a solution of acetyl chloride in methylene chloride dropwise to the scandium chloride
suspension over 10 minutes.
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After the addition is complete, add a solution of the aromatic compound in methylene

chloride dropwise.

Once the addition is complete, remove the ice bath and allow the reaction to stir at room

temperature for an additional 15 minutes.

Carefully pour the reaction mixture into a beaker containing ice and concentrated HCl.

Transfer the mixture to a separatory funnel and collect the organic layer.

Extract the aqueous layer with methylene chloride.

Combine the organic layers and wash with two portions of saturated sodium bicarbonate

solution.

Dry the organic layer over anhydrous MgSO₄, filter, and remove the solvent by rotary

evaporation to obtain the crude product.

The product can be further purified by distillation or chromatography.

Visualized Workflows and Mechanisms
The following diagrams, generated using the DOT language, illustrate a key experimental

workflow and a fundamental catalytic cycle involving scandium chloride.
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Caption: Experimental workflow for the preparation of Al-Sc master alloy.
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Caption: Catalytic cycle for Friedel-Crafts acylation using ScCl₃.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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